Cas no 343851-32-1 (1H-Imidazolium, 1-heptyl-3-methyl-, bromide)

• Product Name: 1H-Imidazolium, 1-heptyl-3-methyl-, bromide
• CAS No: 343851-32-1
• MF: C₁₁H₂₁BrN₂
• MW: 261.201842069626
• MDL: MFCD19382538
• CID: 1462423
• Update Time: 2025-06-08

1H-Imidazolium, 1-heptyl-3-methyl-, bromide Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazolium, 1-heptyl-3-methyl-, bromide
• 1-heptyl-3-methyl-1,2-dihydroimidazol-1-ium,bromide
• 1-heptyl-3-methylimidazolium bromide
• 1-Heptyl-3-methylimidazolium bromide, >99%
• 1-Heptyl-3-methyl-1H-imidazol-3-ium bromide
• 1-Heptyl-3-methyl-2,3-dihydro-1H-imidazol-1-ium chloride

• MDL： MFCD19382538
• Inchi： 1S/C11H21N2.BrH/c1-3-4-5-6-7-8-13-10-9-12(2)11-13;/h9-11H,3-8H2,1-2H3;1H/q+1;/p-1
• InChI Key： PVAXJJIKMMIZAX-UHFFFAOYSA-M
• SMILES： C([N+]1C=CN(C)C=1)CCCCCC.[Br-]

Computed Properties

• Exact Mass: 238.9245

Experimental Properties

• PSA: 9.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1H-Imidazolium, 1-heptyl-3-methyl-, bromide

Introduction to 1H-Imidazolium, 1-heptyl-3-methyl-, bromide (CAS No. 343851-32-1)

The compound 1H-Imidazolium, 1-heptyl-3-methyl-, bromide, identified by its CAS number 343851-32-1, is a significant chemical entity in the realm of medicinal chemistry and materials science. This zwitterionic salt, derived from the imidazole core, has garnered attention due to its unique structural and functional properties. The imidazole ring, a five-membered heterocyclic compound containing two nitrogen atoms, serves as a versatile scaffold in pharmaceuticals, agrochemicals, and specialty materials. The introduction of a heptyl group at the 1-position and a methyl group at the 3-position enhances the compound's solubility and lipophilicity, making it particularly useful in various applications.

In recent years, the exploration of imidazolium-based compounds has expanded significantly, driven by their potential in drug delivery systems, catalysis, and as building blocks for functional materials. The bromide counterion in this compound not only stabilizes the zwitterionic structure but also allows for further chemical modifications, such as cross-coupling reactions or polymerization processes. These attributes make 1H-Imidazolium, 1-heptyl-3-methyl-, bromide a valuable intermediate in synthetic chemistry.

One of the most compelling aspects of this compound is its application in medicinal chemistry. Imidazolium derivatives have been widely studied for their antimicrobial, antifungal, and anti-inflammatory properties. The structural flexibility of the imidazole ring allows for the introduction of various substituents that can modulate biological activity. For instance, studies have shown that substituents at the 1 and 3 positions can significantly influence the compound's interaction with biological targets. The heptyl group enhances membrane permeability, while the methyl group can fine-tune binding affinity.

Recent research has highlighted the role of 1H-Imidazolium, 1-heptyl-3-methyl-, bromide in developing novel drug formulations. Its ability to form stable cationic micelles has been exploited in drug delivery systems targeting tumors and other pathological conditions. These micelles can encapsulate therapeutic agents and release them at specific sites, improving treatment efficacy while minimizing side effects. Additionally, the compound's zwitterionic nature makes it an excellent candidate for biocompatible materials used in biomedical applications.

The compound's utility extends beyond pharmaceuticals into materials science. Imidazolium-based ionic liquids have gained prominence due to their unique properties such as high thermal stability, low volatility, and excellent solvent capabilities. The heptyl and methyl substituents in 1H-Imidazolium, 1-heptyl-3-methyl-, bromide contribute to its stability and functionality as an ionic liquid component. Researchers have explored its use as a solvent in organic synthesis, where it can facilitate reactions that are otherwise difficult to achieve under conventional conditions.

Moreover, the bromide moiety allows for further derivatization into other functional materials. For example, it can be used to synthesize polymers with tailored properties or to create coordination complexes with metal ions for catalytic applications. The versatility of this compound underscores its importance in both academic research and industrial applications.

In conclusion,1H-Imidazolium, 1-heptyl-3-methyl-, bromide (CAS No. 343851-32-1) is a multifaceted compound with significant potential in pharmaceuticals and materials science. Its unique structural features enable diverse applications ranging from drug delivery systems to advanced material synthesis. As research continues to uncover new uses for imidazolium derivatives,this compound is poised to play an increasingly important role in scientific innovation.